Cas no 2172217-16-0 (2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172217-16-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6082569
• PubChem ID: 165591684
• Update Time: 2025-10-28

2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide
• 2172217-16-0
• EN300-1597376

• Inchi： 1S/C10H18N4O/c1-3-5-9-8(7-10(11)15)12-13-14(9)6-4-2/h3-7H2,1-2H3,(H2,11,15)
• InChI Key： LPVSRCRVHSAPDW-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC)N(CCC)N=N1)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide

Compound CAS No 2172217-16-0: A Comprehensive Overview of 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide

CAS No 2172217-16-0, commonly referred to as 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their versatility in various chemical reactions and biological activities. The structure of this compound consists of a triazole ring substituted with dipropyl groups and an acetamide moiety, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-(dipropyl-1H-1,2,3-triazol-4-yl)acetamide involves a series of well-established organic reactions. The triazole ring is typically formed through the Huisgen cycloaddition reaction, also known as click chemistry. This reaction is highly efficient and selective, making it ideal for constructing complex molecules with high precision. The substitution of dipropyl groups on the triazole ring enhances the compound's stability and solubility, which are critical factors for its application in various fields.

Recent studies have highlighted the potential of CAS No 2172217-16-0 in drug discovery and development. Triazoles are known for their ability to act as bioisosteres, which are structural analogs that can mimic the biological activity of other molecules. This property makes them valuable in designing drugs with improved pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a scaffold for developing inhibitors against enzymes involved in cancer progression. The dipropyl substitution on the triazole ring has been shown to enhance the molecule's ability to bind to target proteins, thereby increasing its efficacy as a therapeutic agent.

In addition to its role in drug discovery, 2-(dipropyl-1H-1,2,3-triazol-4-yli)acetamide has also found applications in materials science. The compound's ability to form stable covalent bonds makes it a promising candidate for synthesizing advanced materials such as polymers and nanoparticles. Recent research has demonstrated that this compound can be used as a building block for constructing stimuli-responsive materials that exhibit reversible changes in their properties under specific conditions. Such materials have potential applications in sensors, drug delivery systems, and smart textiles.

The physical and chemical properties of CAS No 2172217-16-0 further underscore its versatility. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but is sparingly soluble in water. Its melting point is relatively high due to the strong hydrogen bonding interactions within the molecule. These properties make it suitable for use in various chemical processes that require precise control over solubility and thermal stability.

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